Cas no 126541-87-5 (3-Hydroxy-4-(trifluoromethyl)benzoic Acid)
126541-87-5 structure
3-Hydroxy-4-(trifluoromethyl)benzoic Acid
3-Hydroxy-4-(trifluoromethyl)benzoic Acid Properties
Names and Identifiers
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- 3-hydroxy-4-(trifluoromethyl)benzoic acid
- Benzoic acid, 3-hydroxy-4-(trifluoromethyl)-
- 3-Hydroxy-4-trifluoromethylbenzoic acid
- ZZSMIPAVTZJPHQ-UHFFFAOYSA-
- ZZSMIPAVTZJPHQ-UHFFFAOYSA-N
- MB25624
- NE50949
- 3-hydroxy-4-trifluoromethyl-benzoic acid
- 3-hydroxy-4-trifluoro-methylbenzoic acid
- AK313339
- 3-Hydroxy -4-(trifluoromethyl)benzoic acid
- Z2492800558
- +Expand
-
- MFCD16999826
- ZZSMIPAVTZJPHQ-UHFFFAOYSA-N
- 1S/C8H5F3O3/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3,12H,(H,13,14)
- FC(C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1O[H])(F)F
Computed Properties
- 2
- 6
- 1
- 14
- 226
- 57.5
Experimental Properties
- 306 ºC
- 139 ºC
- 1.539
3-Hydroxy-4-(trifluoromethyl)benzoic Acid Price
3-Hydroxy-4-(trifluoromethyl)benzoic Acid Suppliers
Shandong Dexin Fine Chemical Co., Ltd.
Audited Supplier
(CAS:126541-87-5)
ZHANG WEN JIE
15553333686
643971@QQ.COM
3-Hydroxy-4-(trifluoromethyl)benzoic Acid Related Literature
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1. Back cover
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Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
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Mirosław Mączka,Maciej Ptak,Sebastian Pawlus,Waldeci Paraguassu,Adam Sieradzki,Sergejus Balciunas,Mantas Simenas,Juras Banys Phys. Chem. Chem. Phys., 2016,18, 27613-27622
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Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
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5. Contents
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Anna Wojtaszek-Gurdak,Maria Ziolek RSC Adv., 2015,5, 22326-22333
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Giovanni Granucci,Maurizio Persico J. Mater. Chem. B, 2023,11, 2518-2529
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Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
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Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
Recommended suppliers
Amadis Chemical Company Limited
(CAS:126541-87-5)3-Hydroxy-4-(trifluoromethyl)benzoic Acid
99%/99%
5g/10g
500.0/867.0